N~2~-(2-ethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-ethylanilino]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N2O4S/c1-2-17-9-6-7-13-20(17)23(28(25,26)19-11-4-3-5-12-19)16-21(24)22-15-18-10-8-14-27-18/h3-14H,2,15-16H2,1H3,(H,22,24)
• InChI Key: JPYHIRQKHPGUSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N~2~-(2-ethylphenyl)-N~1~-(2-furylmethyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as EFG, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. EFG has shown promising results in various scientific research applications, including its use as an anticancer agent. In

Mechanism of Action

The mechanism of action of EFG involves the inhibition of the Akt/mTOR signaling pathway. Akt and mTOR are two proteins that are involved in cell survival and proliferation. EFG inhibits the activity of Akt and mTOR, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
EFG has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. It has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. EFG has been shown to have a synergistic effect when used in combination with other anticancer agents.

Advantages and Limitations for Lab Experiments

One advantage of EFG is its low toxicity in normal cells, making it a safe candidate for cancer therapy. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research include exploring its potential as a combination therapy and studying its efficacy in animal models of cancer.

Scientific Research Applications

EFG has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. EFG works by inducing cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells.